Cas no 1251613-11-2 (N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide)

• Product Name: N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• CAS No: 1251613-11-2
• MF: C₂₅H₂₁FN₄O₃
• MW: 444.457648992538
• CID: 6511857
• Update Time: 2025-05-21

N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide
• N-(3-fluorophenyl)-1-[[4-[(2-methoxybenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide

• Inchi： 1S/C25H21FN4O3/c1-33-23-8-3-2-7-21(23)24(31)28-19-11-9-17(10-12-19)14-30-15-22(27-16-30)25(32)29-20-6-4-5-18(26)13-20/h2-13,15-16H,14H2,1H3,(H,28,31)(H,29,32)
• InChI Key： PEFKUSMSJPNFPW-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(NC(=O)C3=CC=CC=C3OC)C=C2)C=C(C(NC2=CC=CC(F)=C2)=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide

Recent Advances in the Study of N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS: 1251613-11-2)

The compound N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS: 1251613-11-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique imidazole-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in cell proliferation and survival. Structural-activity relationship (SAR) studies have revealed that the fluorophenyl and methoxybenzamido moieties are critical for its binding affinity and selectivity. These insights have paved the way for the development of second-generation derivatives with improved potency and reduced off-target effects. Additionally, advanced computational modeling techniques have been employed to predict the compound's interaction with target proteins, further validating its therapeutic potential.

In preclinical studies, N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide has demonstrated significant antitumor activity in various cancer cell lines, including those resistant to conventional chemotherapy. The compound's ability to induce apoptosis and inhibit angiogenesis has been particularly noteworthy. Moreover, recent pharmacokinetic studies have shown favorable oral bioavailability and tissue distribution, making it a viable candidate for further clinical development. These findings underscore the compound's potential as a novel therapeutic agent in oncology.

Beyond its anticancer properties, recent investigations have also explored the compound's anti-inflammatory effects. In vitro and in vivo studies have demonstrated its ability to modulate key inflammatory pathways, such as NF-κB and MAPK signaling. These effects have been linked to its potential application in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. The dual therapeutic potential of this compound in both oncology and inflammation highlights its versatility and broad applicability in drug development.

Despite these promising results, challenges remain in the clinical translation of N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide. Issues such as metabolic stability, potential drug-drug interactions, and toxicity profiles need to be thoroughly addressed in future studies. However, the compound's unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research. Collaborative efforts between academia and industry are expected to accelerate its development and bring it closer to clinical trials.

In conclusion, the recent advancements in the study of N-(3-fluorophenyl)-1-{4-(2-methoxybenzamido)phenylmethyl}-1H-imidazole-4-carboxamide (CAS: 1251613-11-2) have shed light on its therapeutic potential across multiple disease areas. Its ability to target critical signaling pathways, combined with its favorable pharmacokinetic properties, positions it as a promising candidate for further investigation. As research continues to unravel its full potential, this compound may soon emerge as a valuable addition to the arsenal of modern therapeutics.